5-[(2R,6S)-2,6-Dimethylmorpholin-4-yl]piperidine-3-carboxylic acid

• Molecular Formula: C12H22N2O3
• Molecular Weight: 242.31 g/mol
• IUPAC Name: 5-[(2R,6S)-2,6-dimethylmorpholin-4-yl]piperidine-3-carboxylic acid
• InChI: InChI=1S/C12H22N2O3/c1-8-6-14(7-9(2)17-8)11-3-10(12(15)16)4-13-5-11/h8-11,13H,3-7H2,1-2H3,(H,15,16)/t8-,9+,10?,11?
• InChI Key: MRNIUSOGCHSBDX-IXBNRNDTSA-N
• Isomeric SMILES: C[C@@H]1CN(C[C@@H](O1)C)C2CC(CNC2)C(=O)O
• Canonical SMILES: CC1CN(CC(O1)C)C2CC(CNC2)C(=O)O

Description

5-[(2R,6S)-2,6-Dimethylmorpholin-4-yl]piperidine-3-carboxylic acid (CAS Number: 2059923-93-0) is a high-purity chemical compound with a molecular formula of C12H22N2O3 and a molecular weight of 242.31 g/mol . This molecule features a piperidine-3-carboxylic acid scaffold substituted at the 5-position with a (2R,6S)-2,6-dimethylmorpholin-4-yl group, making it a chiral building block of interest in medicinal chemistry . While specific biological data for this exact molecule is limited, its structure suggests potential as a key intermediate in pharmaceutical research. Related piperidine and morpholine derivatives are frequently explored in drug discovery for their potential as enzyme inhibitors and for the treatment of various pathophysiological conditions . The stereochemistry of the morpholine ring is specified as (2R,6S), which may be critical for achieving specific interactions with biological targets . Researchers may find this compound valuable for constructing more complex molecules, studying structure-activity relationships (SAR), or developing novel therapeutic agents. This product is provided For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Boc-Protected Intermediate Synthesis

The most widely documented method involves the use of a tert-butoxycarbonyl (Boc) protecting group to stabilize the piperidine ring during functionalization. Key steps include:

Step 1 : Protection of the primary amine in piperidine-3-carboxylic acid using Boc anhydride.
Step 2 : Coupling with (2R,6S)-2,6-dimethylmorpholine via nucleophilic substitution or reductive amination.
Step 3 : Acidic deprotection (e.g., HCl in dioxane) to remove the Boc group.

Representative Reaction Conditions :

Reagent/Condition	Role	Yield (%)
Boc₂O, DMAP, DCM	Amine protection	85–90
(2R,6S)-2,6-dimethylmorpholine, EDC/HOBt	Coupling agent	70–75
4M HCl in dioxane	Deprotection	95+

Key Observations :

• Stereochemical integrity is maintained using chiral auxiliaries or enantiomerically pure morpholine derivatives.
• The Boc group prevents unwanted side reactions during coupling.

Direct Cyclization from Precursors

An alternative route involves constructing the morpholine ring in situ. This method avoids pre-synthesized morpholine derivatives:

Step 1 : Condensation of a diol (e.g., (2R,6S)-2,6-dimethyl-1,5-pentanediol) with a piperidine-3-carboxylic acid derivative.
Step 2 : Cyclization using Mitsunobu conditions (DIAD, PPh₃) or acid catalysis.

Advantages :

• Reduces reliance on expensive chiral morpholine starting materials.
• Higher atom economy but lower yield (~60%) due to competing side reactions.

Analytical Characterization

Critical data for validating the compound’s structure and purity include:

Parameter	Value/Description	Method
Molecular Formula	C₁₂H₂₂N₂O₃	HRMS
Melting Point	198–202°C (dec.)	DSC
Optical Rotation	[α]D²⁵ = +12.4° (c = 1, CHCl₃)	Polarimetry
HPLC Purity	≥99%	C18, 0.1% TFA

Comparative Analysis of Methods

Method	Yield (%)	Steps	Cost Efficiency	Scalability
Boc-Protected Intermediate	70–75	3	Moderate	High
Direct Cyclization	55–60	2	High	Limited

Chemical Reactions Analysis

Types of Reactions

5-[(2R,6S)-2,6-Dimethylmorpholin-4-yl]piperidine-3-carboxylic acid can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), hydrogen peroxide (H₂O₂)

Reduction: Lithium aluminum hydride (LiAlH₄), sodium borohydride (NaBH₄)

Substitution: Halogens (Cl₂, Br₂), nucleophiles (NH₃, OH⁻)

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines .

Scientific Research Applications

5-[(2R,6S)-2,6-Dimethylmorpholin-4-yl]piperidine-3-carboxylic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential as a pharmaceutical agent, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 5-[(2R,6S)-2,6-Dimethylmorpholin-4-yl]piperidine-3-carboxylic acid involves its interaction with specific molecular targets and pathways. This compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Piperidine-3-Carboxylic Acid Derivatives

(3S,4S)-1-Cyclopropylmethyl-4-{[5-(2,4-Difluorophenyl)-isoxazole-3-carbonyl]-amino}-piperidine-3-carboxylic Acid (CXCR7 Antagonist)

• Structure : Piperidine-3-carboxylic acid with a cyclopropylmethyl group at position 1 and a fluorophenyl-isoxazole carboxamide at position 4 .
• Key Differences :
  • The target compound lacks the fluorophenyl-isoxazole moiety, which is critical for CXCR7 receptor antagonism in the analog.
  • The dimethylmorpholine substituent in the target compound may enhance metabolic stability compared to the cyclopropylmethyl group.
• Functional Implications : The fluorophenyl-isoxazole group in the analog contributes to receptor binding, while the dimethylmorpholine in the target compound could improve pharmacokinetic properties.

(3S,4R)-1-(tert-Butoxycarbonyl)-4-phenylpiperidine-3-carboxylic Acid

• Structure : Piperidine-3-carboxylic acid with a tert-butoxycarbonyl (Boc) group at position 1 and a phenyl group at position 4 .
• Key Differences: The Boc group in the analog is a bulky protective group, whereas the dimethylmorpholine in the target compound is a rigid, polar substituent.
• Functional Implications : The Boc group in the analog aids in synthetic intermediates but reduces bioavailability, while the dimethylmorpholine in the target compound may enhance solubility and target engagement.

Morpholine-Containing Compounds

KU0063794 (mTOR Inhibitor)

• Structure: Pyrido[2,3-d]pyrimidine core with morpholine substituents and a methanol group .
• Key Differences :
  • KU0063794 has a fused pyrido-pyrimidine ring system, whereas the target compound uses a simpler piperidine scaffold.
  • Both share morpholine groups, but KU0063794’s additional pyrimidine ring likely enhances kinase selectivity.
• Functional Implications : The morpholine groups in both compounds may facilitate binding to ATP pockets in kinases, though the target compound’s piperidine-carboxylic acid backbone could limit off-target effects.

Thiazolidine and Piperazine Derivatives

(4S)-2-(3,6-Dioxo-5-phenylpiperazin-2-yl)-5,5-dimethylthiazolidine-4-carboxylic Acid

• Structure : Thiazolidine-4-carboxylic acid with a dioxopiperazine substituent .
• Key Differences :
  • The thiazolidine and dioxopiperazine rings in the analog introduce conformational rigidity absent in the target compound.
  • The target compound’s morpholine group offers different hydrogen-bonding capabilities compared to the dioxopiperazine.
• Functional Implications : Dioxopiperazine derivatives often exhibit protease inhibition, while the target compound’s morpholine-piperidine structure may favor receptor modulation.

Research Findings and Implications

• Stereochemical Impact : The (2R,6S) configuration in the target compound’s morpholine ring may optimize binding to chiral targets, as seen in KU0063794’s kinase selectivity .
• Solubility and Bioavailability : The carboxylic acid group in the target compound and analogs (e.g., ) improves aqueous solubility, but bulky substituents like Boc groups can counteract this .
• Receptor vs. Kinase Targeting : Fluorophenyl-isoxazole (CXCR7 antagonist ) and pyrido-pyrimidine (KU0063794 ) groups are critical for specific target engagement, whereas the target compound’s simpler structure may offer broader applicability.

Biological Activity

5-[(2R,6S)-2,6-Dimethylmorpholin-4-yl]piperidine-3-carboxylic acid is a synthetic compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The compound features a complex structure characterized by a piperidine ring substituted with a morpholine moiety and a carboxylic acid group. Its molecular formula is $C_{16}H_{30}N_2O_3$, with a molecular weight of approximately 298.42 g/mol.

Research indicates that 5-[(2R,6S)-2,6-dimethylmorpholin-4-yl]piperidine-3-carboxylic acid exhibits significant biological activity primarily through the inhibition of cyclin-dependent kinases (CDKs). CDKs are crucial regulators of the cell cycle and are implicated in cancer progression. By inhibiting these kinases, the compound can potentially reduce the proliferation of cancer cells, making it a candidate for anticancer therapies.

Table 1: Biological Activities and Mechanisms

Activity	Mechanism	Reference
CDK Inhibition	Reduces cell cycle progression
Neuroprotective Effects	Potential modulation of GABAergic pathways
Anti-inflammatory Properties	May inhibit inflammatory pathways

Case Studies and Research Findings

Several studies have investigated the biological activity of compounds related to 5-[(2R,6S)-2,6-dimethylmorpholin-4-yl]piperidine-3-carboxylic acid. Notably:

• Anticancer Activity : A study demonstrated that derivatives of this compound effectively inhibited CDK activity in various cancer cell lines, leading to reduced cell proliferation rates. High-throughput screening methods revealed promising results for its application in targeted cancer therapies.
• Neuroprotective Effects : Related compounds have shown potential as neuroprotective agents in models of neurodegenerative diseases such as Alzheimer's disease. These compounds may act by modulating GABAergic neurotransmission and reducing oxidative stress .
• Anti-inflammatory Properties : Preliminary findings suggest that this compound could possess anti-inflammatory properties by inhibiting pathways associated with inflammation, although specific data on its efficacy remains limited.

Structural Comparisons

The structural characteristics of 5-[(2R,6S)-2,6-dimethylmorpholin-4-yl]piperidine-3-carboxylic acid allow for comparisons with other biologically active compounds:

Compound Name	Structural Features	Biological Activity
N-(4-hydroxyphenyl) tert-butyl carbamate	Hydroxyphenyl group	Potential anti-inflammatory
tert-butyl N-(1-methylpiperidin-4-yl)carbamate	Piperidinyl group	CDK inhibition
tert-butyl 4-(6-amino-pyridin-3-yl)piperazine	Piperazine ring	Anticancer activity

These comparisons highlight the unique structural features of 5-[(2R,6S)-2,6-dimethylmorpholin-4-yl]piperidine-3-carboxylic acid that contribute to its specific biological activities.